Cas no 572889-25-9 ((2,3-Difluorophenyl)thiourea)

(2,3-Difluorophenyl)thiourea is a fluorinated thiourea derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring both fluorine substituents and a thiourea moiety, enhances its potential as a building block for bioactive compounds. The fluorine atoms contribute to increased metabolic stability and lipophilicity, while the thiourea group enables hydrogen bonding interactions, making it useful in molecular recognition and catalysis. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High-purity grades ensure reproducibility in synthetic applications. Proper handling is advised due to potential reactivity. Storage under inert conditions is recommended to maintain stability.
(2,3-Difluorophenyl)thiourea structure
(2,3-Difluorophenyl)thiourea structure
Product Name:(2,3-Difluorophenyl)thiourea
CAS No:572889-25-9
MF:C7H6F2N2S
MW:188.197746753693
MDL:MFCD07368705
CID:946763
PubChem ID:24884069
Update Time:2025-06-07

(2,3-Difluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • (2 3-DIFLUOROPHENYL)THIOUREA 97
    • (2,3-Difluorophenyl)thiourea
    • 1-(2,3-Difluorophenyl)-2-thiourea
    • 2,3-difluorophenylthiourea
    • 654833_ALDRICH
    • AC1MD472
    • ACMC-20apqc
    • CTK7D3969
    • MolPort-001-772-651
    • SBB090768
    • N-(2,3-Difluorophenyl)-thiourea
    • (2,3-Difluorophenyl)thiourea, 97%
    • J-522802
    • DTXSID10382561
    • 1-(2,3-Difluorophenyl)thiourea
    • AKOS009158025
    • EN300-117717
    • G69575
    • 572889-25-9
    • MFCD07368705
    • SCHEMBL5464387
    • PS-9797
    • MDL： MFCD07368705
    • Inchi： 1S/C7H6F2N2S/c8-4-2-1-3-5(6(4)9)11-7(10)12/h1-3H,(H3,10,11,12)
    • InChI Key： UUQZTECZSCPOLX-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=CC=C(C=1F)F

Computed Properties

  • Exact Mass: 188.02208
  • Monoisotopic Mass: 188.02197570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Melting Point: 139-143 °C (lit.)
  • PSA: 38.05

(2,3-Difluorophenyl)thiourea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xn
  • Risk Phrases：22-36/37/38

(2,3-Difluorophenyl)thiourea Pricemore >>

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(2,3-Difluorophenyl)thiourea Suppliers

Amadis Chemical Company Limited
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(CAS:572889-25-9)(2,3-Difluorophenyl)thiourea
Order Number:A1166514
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:06
Price ($):191.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:572889-25-9)(2,3-Difluorophenyl)thiourea
A1166514
Purity:99%
Quantity:5g
Price ($):191.0
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